Cas no 1000353-37-6 (6-tert-butyl-2-hydroxypyrimidine-4-carboxylic acid)

• Product Name: 6-tert-butyl-2-hydroxypyrimidine-4-carboxylic acid
• CAS No: 1000353-37-6
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• MDL: MFCD11049200
• CID: 1079159
• PubChem ID: 25801801
• Update Time: 2025-04-20

6-tert-butyl-2-hydroxypyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-tert-Butyl-2-hydroxy-pyrimidine-4-carboxylic acid
• 6-tert-butyl-2-hydroxypyrimidine-4-carboxylic acid
• 6-tert-butyl-2-oxo-1H-pyrimidine-4-carboxylic acid
• DB-428274
• 6-(tert-butyl)-2-hydroxypyrimidine-4-carboxylic acid
• AKOS000303023
• F2145-0452
• 1000353-37-6
• SB56515
• 6-(tert-butyl)-2-oxo-2,3-dihydropyrimidine-4-carboxylic acid
• AKOS017405601
• DB-421115
• 1,2-Dihydro-6-(methylthio)-3H-pyrazolo[3,4-d]pyrimidin-3-one
• 6-(tert-butyl)-2-hydroxypyrimidine-4-carboxylicacid

• MDL： MFCD11049200
• Inchi： 1S/C9H12N2O3/c1-9(2,3)6-4-5(7(12)13)10-8(14)11-6/h4H,1-3H3,(H,12,13)(H,10,11,14)
• InChI Key： VJBOARHIJSWQLY-UHFFFAOYSA-N
• SMILES： O=C1N=C(C(=O)O)C=C(C(C)(C)C)N1

Computed Properties

• Exact Mass: 196.08479225g/mol
• Monoisotopic Mass: 196.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 78.8Ų

Experimental Properties

• Color/Form: NA
• Density: 1.3±0.1 g/cm3
• Boiling Point: 435.7±47.0 °C at 760 mmHg
• Flash Point: 127.2±25.4 °C

6-tert-butyl-2-hydroxypyrimidine-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives